![molecular formula C19H18N2O2S B2971351 (E)-2-(6,7-Dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)-3-(4-ethoxyphenyl)prop-2-enenitrile CAS No. 1445757-87-8](/img/structure/B2971351.png)
(E)-2-(6,7-Dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)-3-(4-ethoxyphenyl)prop-2-enenitrile
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Description
(E)-2-(6,7-Dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)-3-(4-ethoxyphenyl)prop-2-enenitrile is a useful research compound. Its molecular formula is C19H18N2O2S and its molecular weight is 338.43. The purity is usually 95%.
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Scientific Research Applications
Electrochromic Properties
- Poly(thieno[3,2-b]thiophene)s Decorated with Electron-Deficient Side Groups : Researchers found that thieno[3,2-b]thiophene derivatives exhibit notable electrochromic properties, which means they can change color when an electric charge is applied. These properties are useful in applications like smart windows, low-energy displays, and electrochromic mirrors (Shao et al., 2017).
Polymerization and Material Synthesis
- Cationic Polymerization Initiation via Oxidation of Free Radicals : Pyridinium salts derived from pyridine, similar to the thieno[3,2-c]pyridine moiety, have been used to initiate polymerization of various compounds, suggesting potential applications in creating novel polymers and materials (Böttcher et al., 1991).
Corrosion Inhibition
- Pyridine Derivatives as Corrosion Inhibitors : Pyridine derivatives, closely related to thieno[3,2-c]pyridine, have been shown to effectively inhibit corrosion in steel, which is significant for industrial applications, particularly in harsh chemical environments (Ansari et al., 2015).
Conducting Metallopolymer Formation
- Electropolymerization of a Ruthenium(II) Bis(pyrazolyl)pyridine Complex : This study demonstrates the synthesis of a novel conducting metallopolymer using a pyridine derivative, which might be applicable in electronic devices, sensors, and other advanced materials (Zhu & Holliday, 2010).
Photophysical and Photochemical Studies
- Photophysics of Pyridine Derivatives : Understanding the photophysical and photochemical properties of pyridine derivatives can lead to applications in light-emitting devices and photovoltaics. Such studies contribute to the development of new materials for organic electronics (Giglio et al., 2000).
Luminescence in Platinum Complexes
- Platinum Complexes with Thienylpyridines : The synthesis and characterization of luminescent platinum complexes using thienylpyridine derivatives have potential applications in organic light-emitting diodes (OLEDs) and other luminescent materials (Kozhevnikov et al., 2009).
properties
IUPAC Name |
(E)-2-(6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)-3-(4-ethoxyphenyl)prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O2S/c1-2-23-17-5-3-14(4-6-17)11-16(12-20)19(22)21-9-7-18-15(13-21)8-10-24-18/h3-6,8,10-11H,2,7,9,13H2,1H3/b16-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUAMKQXXKMPCMY-LFIBNONCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C=C(C#N)C(=O)N2CCC3=C(C2)C=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=C(C=C1)/C=C(\C#N)/C(=O)N2CCC3=C(C2)C=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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